3-Methyl-5-(piperazin-1-yl)-1,2-thiazole-4-carbonitrile

• IUPAC Name: 3-methyl-5-piperazin-1-yl-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C9H12N4S/c1-7-8(6-10)9(14-12-7)13-4-2-11-3-5-13/h11H,2-5H2,1H3
• InChI Key: BVFBJODHCIYRQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1C#N)N2CCNCC2
• Molecular Formula: C9H12N4S
• Molecular Weight: 208.29 g/mol

Description

3-Methyl-5-(piperazin-1-yl)-1,2-thiazole-4-carbonitrile, also known as MPTC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Piperazine Derivatives in Medicinal Chemistry

Piperazine, a versatile heterocyclic ring, is a crucial building block in numerous pharmaceutical drugs due to its wide range of pharmacological activities. Piperazine derivatives have been reported for their significant roles against Mycobacterium tuberculosis, showcasing potent activity against both multidrug-resistant and extremely drug-resistant strains. These derivatives serve as a foundation for rational drug design, emphasizing their importance in developing safer, selective, and cost-effective anti-mycobacterial agents (Girase et al., 2020). Additionally, piperazine is recognized for its presence in drugs with various therapeutic uses, including antipsychotic, antihistamine, and anticancer activities. Slight modifications to the piperazine nucleus have been shown to significantly impact the medicinal potential of resultant molecules, demonstrating the scaffold's flexibility in drug discovery (Rathi et al., 2016).

Thiazole Derivatives in Drug Development

Thiazole derivatives represent another critical area of research, with these compounds displaying a broad spectrum of biological activities. The review of synthetic methodologies and biological applications of azolylthiazoles highlights their significance in the synthesis of benzimidazoles, quinoxalines, and benzo(1,5)diazepines, among others. These derivatives are crucial in various fields, including fluorescent systems and as intermediates for further chemical reactions (Ibrahim, 2011). The patent review on novel thiazole derivatives between 2008 and 2012 illustrates their diverse applications, including as antioxidants, analgesics, anti-inflammatory agents, and in treating cancer or cytotoxic drugs with fewer side effects. This showcases thiazole as a versatile nucleus for developing novel bioactive molecules (Leoni et al., 2014).